Cas no 21675-47-8 (D-Xylo-2-Hexulosonic Acid)

D-Xylo-2-Hexulosonic Acid Properties

Names and Identifiers

• 2-Keto-D-gulonic Acid
• 2-Keto-D-gulonic Acid Discontinued: see X750300
• 2-Keto-D-gulonic Acid Discontinued: see X750300
• D-Sorbosonic acid
• D-Xylo-2-Hexulosonic Acid
• D-xylo-Hex-2-ulosonic acid
• Q63395365
• (3R,4S,5R)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
• J-010199
• D-Xylo-hexulosonic Acid
• Gulonic acid, 2-oxo-
• 2-Keto-L-idonic acid
• rel-(3R,4S,5R)-3,4,5,6-Tetrahydroxy-2-oxohexanoic acid
• Provitamin C
• SCHEMBL5803285
• AD9F87F8-6B21-4645-830E-44DED44E8741
• VBUYCZFBVCCYFD-FLRLBIABSA-N
• xylo-2-Hexulosonic acid
• 21675-47-8
• Carboxy-xylose
• DTXSID901313625
• d-sorbosonic acid
• 16533-48-5
• D-sorbosonic acid
• +Expand

• InChIKey： VBUYCZFBVCCYFD-FLRLBIABSA-N
• Inchi： InChI=1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-4,7-10H,1H2,(H,12,13)/t2-,3+,4-/m1/s1
• SMILES： C(C(C(C(C(=O)C(=O)O)O)O)O)O

Computed Properties

• Exact Mass: 194.04265265g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.04265265g/mol
• Heavy Atom Count: 13
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Melting Point: >158°C (dec.)
• Solubility: DMSO, Methanol, Water